molecular formula C16H15IO4 B1221304 Methyl 4-benzyloxy-2-hydroxy-3-iodo-6-methylbenzoate CAS No. 127725-14-8

Methyl 4-benzyloxy-2-hydroxy-3-iodo-6-methylbenzoate

Cat. No. B1221304
CAS RN: 127725-14-8
M. Wt: 398.19 g/mol
InChI Key: IZKPTCANVFJZQF-UHFFFAOYSA-N
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Description

Methyl 4-benzyloxy-2-hydroxy-3-iodo-6-methylbenzoate, also known as Methyl 4-benzyloxy-2-hydroxy-3-iodo-6-methylbenzoate, is a useful research compound. Its molecular formula is C16H15IO4 and its molecular weight is 398.19 g/mol. The purity is usually 95%.
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properties

CAS RN

127725-14-8

Product Name

Methyl 4-benzyloxy-2-hydroxy-3-iodo-6-methylbenzoate

Molecular Formula

C16H15IO4

Molecular Weight

398.19 g/mol

IUPAC Name

methyl 2-hydroxy-3-iodo-6-methyl-4-phenylmethoxybenzoate

InChI

InChI=1S/C16H15IO4/c1-10-8-12(21-9-11-6-4-3-5-7-11)14(17)15(18)13(10)16(19)20-2/h3-8,18H,9H2,1-2H3

InChI Key

IZKPTCANVFJZQF-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C(=C1C(=O)OC)O)I)OCC2=CC=CC=C2

Canonical SMILES

CC1=CC(=C(C(=C1C(=O)OC)O)I)OCC2=CC=CC=C2

Other CAS RN

127725-14-8

synonyms

BHIM
methyl 4-benzyloxy-2-hydroxy-3-iodo-6-methylbenzoate

Origin of Product

United States

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